Cas no 61580-66-3 (6-methoxy-9-methyl-9H-Purin-2-amine)
61580-66-3 structure
Product Name:6-methoxy-9-methyl-9H-Purin-2-amine
CAS No:61580-66-3
MF:C7H9N5O
MW:179.179260015488
CID:1114923
PubChem ID:188419
Update Time:2025-04-20
6-methoxy-9-methyl-9H-Purin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxy-9-methyl-9H-Purin-2-amine
- 6-methoxy-9-methylpurin-2-amine
- 61580-66-3
- O6,9-Dimethylguanine
- 9H-Purin-2-amine, 6-methoxy-9-methyl-
- 6-Methoxy-9-methyl-3,9-dihydro-2H-purin-2-imine
- 6-methoxy-9-methyl-purin-2-amine
- DTXSID20977169
- SCHEMBL12522769
-
- Inchi: 1S/C7H9N5O/c1-12-3-9-4-5(12)10-7(8)11-6(4)13-2/h3H,1-2H3,(H2,8,10,11)
- InChI Key: IMPISUQCINFOAO-UHFFFAOYSA-N
- SMILES: O(C)C1=C2C(=NC(N)=N1)N(C)C=N2
Computed Properties
- Exact Mass: 179.08087
- Monoisotopic Mass: 179.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.8Ų
- XLogP3: 0
Experimental Properties
- Density: 1.56
- Boiling Point: 450.5°C at 760 mmHg
- Flash Point: 226.3°C
- Refractive Index: 1.729
- PSA: 78.85
6-methoxy-9-methyl-9H-Purin-2-amine Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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